Cas no 887593-99-9 (3-Pyridinepropanenitrile,2-bromo-b-oxo-)

• Product Name: 3-Pyridinepropanenitrile,2-bromo-b-oxo-
• CAS No: 887593-99-9
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 706771
• PubChem ID: 53435640
• Update Time: 2025-04-19

3-Pyridinepropanenitrile,2-bromo-b-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanenitrile,2-bromo-b-oxo-
• 2-BROMO-BETA-OXO-3-PYRIDINEPROPANENITRILE
• 3-(2-bromopyridin-3-yl)-3-oxopropanenitrile
• 3-(2-BROMO-PYRIDIN-3-YL)-3-OXO-PROPIONITRILE
• DTXSID50700760
• FT-0604232
• 887593-99-9

• MDL： MFCD06656809
• Inchi： 1S/C8H5BrN2O/c9-8-6(2-1-5-11-8)7(12)3-4-10/h1-2,5H,3H2
• InChI Key： CPEWMXIVGMLEAQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(CC#N)=O

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8Ų